Cas no 87979-96-2 (6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid)

• Product Name: 6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid
• CAS No: 87979-96-2
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 1916033
• PubChem ID: 54708739
• Update Time: 2025-04-21

6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid
• P-725C
• 2H-1,4-Oxazine-3-carboxylic acid, 6-hydroxy-2-methyl-5-(1-oxopropyl)-
• 6-Hydroxy-2-methyl-5-(1-oxopropyl)-2H-1,4-oxazine-3-carboxylic acid
• 87979-96-2

• Inchi： 1S/C9H11NO5/c1-3-5(11)7-9(14)15-4(2)6(10-7)8(12)13/h4,14H,3H2,1-2H3,(H,12,13)
• InChI Key： CDISYUCNUGFSPI-UHFFFAOYSA-N
• SMILES： CCC(C1N=C(C(=O)O)C(C)OC=1O)=O

Computed Properties

• Exact Mass: 213.06372245Da
• Monoisotopic Mass: 213.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazines 1,4-oxazines